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Get Quote

The following table summarizes the key identified physicochemical and toxicological data for 5-Ethyl-2-

nonanol. Please note that some values are estimates [1].

Property Value Source | Notes
CAS Number 103-08-2 [2] [1]
Molecular Formula C11H240 [2] [3][1]
Molecular Weight 172.31 g/mol 2] [3] [1]

IUPAC Name

Boiling Point

Flash Point

Water Solubility

logP (o/w)

Vapor Pressure

Dermal Toxicity (LDso)

5-ethylnonan-2-ol

223.04 °C (est. at 760 mmHQ)

99.2 °C (211 °F) (est.)

57.47 mg/L @ 25 °C (est.)

4.093 (est.)

0.020 mmHg @ 25 °C (est.)

4760 mg/kg (skin - rabbit)

[2] [1]

[1]

[1]

[1]

[1]

[1]

[1]
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Frequently Asked Questions for Researchers

1. Under what conditions should I store 5-Ethyl-2-nonanol to ensure its stability for long-term
experiments? While explicit stability data is unavailable, you can infer stable storage conditions from its
properties. The compound should be stored in a cool, well-ventilated place, away from heat and ignition
sources like open flames or sparks, given its flash point of approximately 99°C [1]. A tightly closed container
made of a compatible material (e.g., glass or certain plastics) is recommended to prevent evaporation and
moisture absorption. The high boiling point and low vapor pressure suggest it is not highly volatile at room

temperature [1].

2. What are the primary safety hazards associated with handling this compound? Available safety data
indicates that 5-Ethyl-2-nonanol poses a low to moderate acute dermal toxicity risk [1]. As with many
laboratory chemicals, you should assume it may cause skin and eye irritation. There is no specific GHS
hazard classification identified in the search results, but a conservative approach using appropriate personal

protective equipment (PPE), including gloves and safety glasses, is essential [1].

3. I cannot find a decomposition temperature for this material. How can I assess its thermal stability?
In the absence of direct data, you should treat it as a stable organic compound at room temperature. For
experimental procedures involving heating, exercise caution. The thermophysical property data from NIST
[3] can be used to model its behavior under various temperatures and pressures. It is advisable to conduct

small-scale thermal stability tests under controlled conditions if high-temperature applications are planned.

Recommended Experimental Stability Assessment

Since specific stability data is limited, you may need to empirically determine the stability profile for your
specific application. The diagram below outlines a logical workflow for assessing the storage stability of 5-

Ethyl-2-nonanol in your laboratory.

© 2026 Smolecule. All rights reserved. 2/5 Tech Support


https://www.smolecule.com/products/s1513154?utm_src=pdf-body
https://www.thegoodscentscompany.com/data/rw1514111.html
https://www.thegoodscentscompany.com/data/rw1514111.html
https://www.smolecule.com/products/s1513154?utm_src=pdf-body
https://www.thegoodscentscompany.com/data/rw1514111.html
https://www.thegoodscentscompany.com/data/rw1514111.html
https://wtt-pro.nist.gov/wtt-pro/index.html?cmp=5-ethyl-2-nonanol
https://www.smolecule.com/products/s1513154?utm_src=pdf-body
https://www.smolecule.com/products/s1513154?utm_src=pdf-body
https://www.smolecule.com/products/s1513154?utm_src=pdf-header-pricing
https://www.smolecule.com/contact?utm_src=pdf-footer

Root Cause Analysis & Performance Maximization

S m O | e C u | e Specifications & Pricing

(Start: Stability AssessmenD

:

Review Physicochemical
Properties (Table)

'

Define Storage Conditions:
- Tightly sealed container
- Cool & dry place
- Away from ignition sources

:

/Design Forced Degradation Study:\
- Heat stress (e.g., 40-70°C)
- Light stress (UV/Vis)
- Humidity stress
\ - Oxidative stress )

:

Analyze Stressed Samples:
- GC-MS for purity/impurities
- FTIR for functional groups
- Visual inspection

'

Establish Storage Protocol
& Shelf-life

Click to download full resolution via product page

© 2026 Smolecule. All rights reserved. 3/5 Tech Support


https://www.smolecule.com/products/s1513154?utm_src=pdf-body-img
https://www.smolecule.com/products/s1513154?utm_src=pdf-header-pricing
https://www.smolecule.com/contact?utm_src=pdf-footer

Root Cause Analysis & Performance Maximization

S m O | e C u | e Specifications & Pricing

Experimental Protocol for Stability Testing:

e Sample Preparation: Aliquot 5-Ethyl-2-nonanol into several small, clean vials (e.g., 2 mL clear and
amber glass vials).
e Stress Conditions:
o Thermal: Store vials at elevated temperatures (e.g., 40°C, 60°C) in ovens and under
refrigeration (4°C) for comparison.
o Light: Expose clear vials to intense visible and UV light (using a photostability chamber), while
storing amber vials in the dark as a control.
o Humidity: Place samples in a desiccator with a saturated salt solution to maintain a high
relative humidity (e.g., 75% RH).
e Analysis: At predetermined time points (e.g., 1, 2, 4 weeks), analyze the samples.
o Purity: Use Gas Chromatography-Mass Spectrometry (GC-MS) to monitor the formation of any
decomposition products and changes in the main peak area [4].
o ldentity: Use Fourier-Transform Infrared Spectroscopy (FTIR) to check for changes in
functional groups (O-H, C-H, C-O stretches).
o Physical Inspection: Check for any changes in color, clarity, or the formation of precipitate.

Need Custom Synthesis?

Email: info@smolecule.com or Request Quote Online.
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The information provided in this document is for Research Use Only (RUO) and is strictly not intended for
diagnostic or therapeutic procedures. While Smolecule strives to provide accurate protocols, we make no

warranties, express or implied, regarding the fitness of this product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent suits your

experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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